Cas no 19433-81-9 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
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- 1-N,1-N,4-N,4-N-tetrabutylbenzene-1,4-diamine
- 1,4-bis(N,N-dibutylamino)benzene
- AC1L6XKN
- NSC518426
- N-Tetrabutyl-p-phenylendiamin
- p-N,N,N',N'-tetrabutylphenylenediamine
- SureCN7153351
- N,N,N',N'-tetrabutyl-p-phenylenediamine
- N~1~,N~1~,N~4~,N~4~-Tetrabutylbenzene-1,4-diamine
- SCHEMBL7153351
- N,N,N,N-TETRABUTYLBENZENE-1,4-DIAMINE
- DS-002044
- 19433-81-9
- NSC-518426
- VEHKMIKMZXCKNZ-UHFFFAOYSA-N
- DTXSID50325795
-
-
- Inchi: 1S/C22H40N2/c1-5-9-17-23(18-10-6-2)21-13-15-22(16-14-21)24(19-11-7-3)20-12-8-4/h13-16H,5-12,17-20H2,1-4H3
- InChI Key: VEHKMIKMZXCKNZ-UHFFFAOYSA-N
- SMILES: N(C1C=CC(=CC=1)N(CCCC)CCCC)(CCCC)CCCC
Computed Properties
- Exact Mass: 332.3194
- Monoisotopic Mass: 332.319149284g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 14
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.2
- Topological Polar Surface Area: 6.5Ų
Experimental Properties
- PSA: 6.48
- LogP: 6.49980
Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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